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Compound of Interest

Compound Name: thyroxine, DL-, sodium salt

CAS No.: 1491-91-4

Cat. No.: B073517

Get Quote

CAS: 1491-91-4 | Molecular Formula: C₁₅H₁₀I₄NNaO₄[1]

Core Directive: The "Golden Rules" of Storage
For immediate implementation upon receipt.

DL-Thyroxine sodium is a synthetic thyroid hormone analog.[1][2] As a sodium salt, it is

hygroscopic; as an iodinated compound, it is highly photosensitive.[1] Violation of the following

parameters will result in deiodination (loss of potency) and oxidative discoloration.

Storage Logic Workflow
The following decision tree illustrates the mandatory handling process from the moment of

delivery to long-term banking.
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Figure 1: Critical workflow for receiving and banking DL-thyroxine sodium salt to prevent initial

degradation.

Parameter Specification Technical Rationale

Temperature -20°C (Preferred)

Minimizes kinetic energy

available for spontaneous

deiodination [1].[1] 2-8°C is

acceptable for <1 month.[1][2]

Light Total Darkness

The carbon-iodine bond is

weak (~50 kcal/mol).[1] UV

and visible light accelerate

photolysis, releasing free

iodine [2].

Atmosphere Desiccated / Inert

The sodium salt moiety attracts

moisture, leading to hydrolysis

and clumping. Store under

Nitrogen/Argon if possible.

Container Amber Glass

Plastic allows gas permeability;

clear glass allows photolysis.

Use amber glass with PTFE-

lined caps.

Reconstitution & Solubility Protocol
The #1 source of user error is attempting to dissolve this compound in neutral water.

The Solubility Paradox: While this is a "sodium salt," it is not freely soluble in neutral water (pH

7). The phenolic hydroxyl group and the carboxyl group require a high pH environment to fully

ionize and solubilize the bulky iodinated structure.

Standard Operating Procedure (SOP): Alkaline Solubilization
Reagents Needed:

1.0 M NaOH (Sodium Hydroxide) or 4.0 M NH₄OH (Ammonium Hydroxide)[1]
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Methanol (Optional, for organic solubility)[1]

Distilled/Deionized Water (degassed)[1]

Step-by-Step Protocol:

Weighing: Weigh the required amount of DL-thyroxine sodium powder into an amber vial.

Alkaline Wetting: Add a minimal volume of 1.0 M NaOH dropwise to the powder.

Ratio: Approximately 100 µL of 1.0 M NaOH per 10 mg of powder.

Observation: The powder should turn into a clear or slightly hazy paste/liquid.

Dilution: Slowly add water or buffer to reach the desired final concentration.

Target pH: Ensure the final solution pH remains > 8.0. If the pH drops below 7.0 during

dilution, the compound will precipitate out of solution [3].

Filtration: Sterilize using a 0.22 µm PES or PVDF syringe filter. Do not autoclave.

Solubility Data Table
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Solvent System Max Solubility Stability (at -20°C) Notes

1M NaOH ~50 mg/mL 1 Month

Highly alkaline; may

require neutralization

before cell culture

use.[1]

4M NH₄OH in MeOH ~50 mg/mL 1 Month

Preferred for organic

chemistry

applications.

DMSO ~60 mg/mL 3-6 Months

Warning: DMSO is

hygroscopic.[3] Use

fresh DMSO to

prevent hydrolysis.[3]

Water (pH 7) < 0.1 mg/mL N/A

Insoluble. Will form a

suspension/precipitate

.

Troubleshooting: Visual & Physical Diagnostics
Use this guide to diagnose the state of your reagent.

Degradation Pathway Visualization
Understanding how the molecule breaks down helps you prevent it.
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Figure 2: Primary degradation pathways.[1] Note that "Yellowing" is a specific indicator of free

iodine release [4].

Symptom Resolution Guide
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Symptom Probable Cause Corrective Action

Powder turns yellow/brown Photo-oxidation

The iodine atoms have

cleaved off.[1] Discard. The

compound has lost potency

and may be cytotoxic.

Solution is cloudy/precipitate pH Shock

The pH of your solution

dropped below 7.5. Add 1M

NaOH dropwise until clear, or

re-make buffer at pH 8+.

Powder is clumping Moisture Ingress

The desiccant failed. If color is

white, it is chemically safe but

weighing accuracy is

compromised. Dry under N₂

gas.

Cell culture toxicity Solvent Effect

High concentration of NaOH or

DMSO in the final well. Ensure

stock is diluted >1:1000 in

media.

Frequently Asked Questions (FAQ)
Q: Can I autoclave DL-thyroxine stock solutions? A: No. Thyroxine is thermally sensitive and

will degrade into thyronine derivatives and release iodine under high heat and pressure. Always

use sterile filtration (0.22 µm) [5].[3]

Q: What is the difference between L-Thyroxine and DL-Thyroxine? A: L-Thyroxine is the

biologically active isomer found in nature.[1] DL-Thyroxine is a racemic mixture (50:50) of the

L- and D- isomers.[1]

Usage: DL- is often used as a cheaper standard for physicochemical analysis or in non-

biological chemistry.

Potency: In biological systems, DL-thyroxine has approximately 50% of the potency of pure

L-thyroxine, as the D-isomer is largely inactive at the thyroid receptor.[1]
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Q: My DMSO stock froze. Is it safe to thaw? A: Yes, but limit freeze-thaw cycles.[1]

Best Practice: Aliquot the DMSO stock into single-use volumes (e.g., 50 µL) immediately

after preparation. Store at -20°C or -80°C. Repeated thawing introduces moisture into

DMSO, which accelerates degradation.[1]

Q: How do I measure the concentration if I suspect degradation? A: Use UV-Vis

spectrophotometry.

Peak: DL-Thyroxine has a UV absorption maximum (λmax) at 225 nm (in base).[1]

Shift: Appearance of a new peak around 350-400 nm indicates the formation of free iodine or

oxidative byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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